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Compound of Interest

Compound Name: Methyl 3-phenylpropionate

Cat. No.: B140012 Get Quote

CAS Number: 103-25-3

This technical guide provides a comprehensive overview of methyl 3-phenylpropionate, a

significant ester in the fields of organic synthesis, fragrance, and flavor chemistry. This

document is intended for researchers, scientists, and professionals in drug development and

related industries, offering detailed information on its chemical and physical properties,

synthesis, reactivity, and safety.

Chemical and Physical Properties
Methyl 3-phenylpropionate, also known as methyl hydrocinnamate, is a colorless to pale

yellow liquid with a characteristic sweet, fruity, and floral odor.[1][2] Its properties are

summarized in the tables below for easy reference.

Table 1: General and Physical Properties
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Property Value Reference

CAS Number 103-25-3 [3]

Molecular Formula C₁₀H₁₂O₂ [1][3][4]

Molecular Weight 164.20 g/mol [3]

Appearance Colorless to pale yellow liquid [1][2]

Odor Sweet, fruity, floral, honey-like [1][2]

Density 1.043 g/mL at 25 °C [2][5]

Boiling Point 238.5 °C at 760 mmHg [4]

91-92 °C at 4 mmHg [2][5]

Melting Point

142-145 °C (This appears to

be an outlier, likely for a

related but different compound

as it's a liquid at room

temperature)

[2][4]

Flash Point 99.7 °C (212 °F) [2][4]

Refractive Index (n²⁰/D) 1.502 [2][4][5]

Vapor Pressure 0.0423 mmHg at 25 °C [4]

Solubility

Soluble in organic solvents like

chloroform and methanol;

insoluble in water.

[1][2][5]

Table 2: Identifiers and Descriptors
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Identifier/Descriptor Value Reference

IUPAC Name methyl 3-phenylpropanoate [3]

Synonyms

Methyl 3-phenylpropanoate,

Methyl hydrocinnamate,

Benzenepropanoic acid,

methyl ester

[3]

InChI

InChI=1S/C10H12O2/c1-12-

10(11)8-7-9-5-3-2-4-6-9/h2-

6H,7-8H2,1H3

[1][3]

InChIKey
RPUSRLKKXPQSGP-

UHFFFAOYSA-N
[1][3]

SMILES COC(=O)CCC1=CC=CC=C1 [1][3]

LogP 1.79220 [4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of methyl 3-
phenylpropionate.

Mass Spectrometry: The electron ionization (EI) mass spectrum shows characteristic peaks

at m/z 104 (base peak), 91, 105, 164 (molecular ion), and 77.[3]

Synthesis of Methyl 3-phenylpropionate
The most common method for the synthesis of methyl 3-phenylpropionate is the Fischer-

Speier esterification of 3-phenylpropionic acid with methanol in the presence of an acid

catalyst.[6]

Experimental Protocol: Fischer-Speier Esterification
Reactants: A mixture of 3-phenylpropionic acid, methanol, and a catalytic amount of

concentrated sulfuric acid is prepared.[7]
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Reaction: The mixture is heated under reflux for several hours to drive the equilibrium

towards the ester product.[7]

Work-up: After cooling, the excess methanol is removed, and the residue is neutralized with

a base such as sodium bicarbonate solution.[7]

Extraction: The product is extracted from the aqueous layer using an organic solvent like

ether.[7]

Purification: The combined organic extracts are washed, dried, and the solvent is evaporated

to yield the crude methyl 3-phenylpropionate. Further purification can be achieved by

distillation under reduced pressure.[2][7]

An alternative synthetic route involves the hydrogenation of methyl cinnamate.[5]

Chemical Reactivity and Applications
The chemical reactivity of methyl 3-phenylpropionate is primarily centered around the ester

functional group and the aromatic ring.

Hydrolysis: As an ester, it can undergo hydrolysis under acidic or basic conditions to yield 3-

phenylpropionic acid and methanol.[2]

Electrophilic Aromatic Substitution: The benzene ring can undergo electrophilic substitution

reactions, although the ester group is deactivating.[2]

Due to its pleasant aroma, methyl 3-phenylpropionate is widely used in the fragrance and

food industries as a flavoring agent.[2][3] It also serves as an intermediate in the synthesis of

more complex organic molecules, including pharmaceuticals and other fine chemicals.[4][5]

Safety and Toxicology
Methyl 3-phenylpropionate is generally considered to have low toxicity. However, as with any

chemical, appropriate safety precautions should be taken.

Handling: Use in a well-ventilated area and avoid contact with skin, eyes, and clothing.[8]

Personal protective equipment such as safety goggles and gloves is recommended.[9]
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Toxicity Data: Detailed toxicological studies are limited. The Joint FAO/WHO Expert

Committee on Food Additives (JECFA) has evaluated it and expressed no safety concern at

current levels of intake when used as a flavoring agent.[3] There is no information available

to suggest it is mutagenic, carcinogenic, or has reproductive effects.[10]

Visualizations
Chemical Structure of Methyl 3-phenylpropionate
Caption: 2D Chemical Structure of Methyl 3-phenylpropionate

It is important to note that while this guide provides a comprehensive overview, detailed

experimental protocols for complex biological assays such as signaling pathway analysis are

not applicable to a single chemical compound like methyl 3-phenylpropionate. Its biological

activities would be explored in the context of specific cellular or in vivo studies, the protocols for

which would be highly specific to the research question being investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426
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